
Physical and chemical properties of 2,2-
Dichlorobutanal

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,2-Dichlorobutanal

Cat. No.: B8715161 Get Quote

An In-depth Technical Guide to 2,2-
Dichlorobutanal
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical and chemical

properties of 2,2-Dichlorobutanal. The information is curated for professionals in research and

development, with a focus on data-centric presentation and potential chemical behavior.

Chemical Identity and Physical Properties
2,2-Dichlorobutanal is a chlorinated aldehyde with the molecular formula C4H6Cl2O.[1] The

presence of two chlorine atoms on the alpha-carbon significantly influences its electronic

properties and reactivity.

Table 1: Physical and Computed Properties of 2,2-
Dichlorobutanal
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Property Value Source

Molecular Weight 140.99 g/mol PubChem[1]

Exact Mass 139.9795702 Da PubChem[1]

Monoisotopic Mass 139.9795702 Da PubChem[1]

XLogP3-AA (Computed) 1.8 PubChem[1]

Hydrogen Bond Donor Count 0 PubChem[1]

Hydrogen Bond Acceptor

Count
1 PubChem[1]

Rotatable Bond Count 2 PubChem[1]

Topological Polar Surface Area 17.1 Å² PubChem[1]

Heavy Atom Count 7 PubChem[1]

Complexity (Computed) 70.1 PubChem[1]

Chemical Structure and Identifiers
The structural arrangement of 2,2-Dichlorobutanal is central to its chemical characteristics.

The following table summarizes its key identifiers.

Table 2: Chemical Identifiers for 2,2-Dichlorobutanal
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Identifier Type Identifier Source

IUPAC Name 2,2-dichlorobutanal PubChem[1]

CAS Number 23454-01-5 PubChem[1]

Molecular Formula C4H6Cl2O PubChem[1]

InChI
InChI=1S/C4H6Cl2O/c1-2-

4(5,6)3-7/h3H,2H2,1H3
PubChem[1]

InChIKey
XAAIVSKISGLEHB-

UHFFFAOYSA-N
PubChem[1]

Canonical SMILES CCC(C=O)(Cl)Cl PubChem[1]

Synonyms
2,2-dichlorobutyraldehyde,

Dichlorbutyraldehyd
PubChem[1]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 2,2-Dichlorobutanal.

Mass Spectrometry: A GC-MS spectrum is available for 2,2-Dichlorobutanal, which can be

used for its identification in complex mixtures.[1]

Infrared (IR) Spectroscopy: A vapor phase IR spectrum is available, which would show

characteristic peaks for the carbonyl (C=O) and C-Cl bonds.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Specific NMR data for 2,2-
Dichlorobutanal was not found in the performed searches. For reference, the related

compound 2,2-Dichlorobutane exhibits characteristic signals in both ¹H and ¹³C NMR

spectra.[2][3][4]

Reactivity and Chemical Properties
The reactivity of 2,2-Dichlorobutanal is dominated by the aldehyde functional group and the

two chlorine atoms on the alpha-carbon.
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Carbonyl Reactivity: The aldehyde group is a site for nucleophilic attack. It can undergo

reactions typical of aldehydes, such as the formation of acetals, imines, and cyanohydrins.

Aldehydes are generally more reactive electrophiles than ketones.[5][6]

Alpha-Carbon Reactions: Aldehydes and ketones can undergo substitution reactions at the

alpha-carbon.[5][7] The presence of two electron-withdrawing chlorine atoms at the alpha-

position in 2,2-Dichlorobutanal makes the aldehyde proton particularly susceptible to

abstraction under certain conditions, although it lacks alpha-hydrogens for typical enolate

formation. The molecule can participate in reactions such as the Cannizzaro reaction if no

alpha-hydrogens are present.

Halogenation: In general, the alpha-carbon of aldehydes and ketones can be halogenated

under acidic or basic conditions.[8] Given that 2,2-Dichlorobutanal is already di-

halogenated at this position, further substitution at this carbon is unlikely.

Caption: Reactivity of 2,2-Dichlorobutanal.

Experimental Protocols
A detailed, validated experimental protocol for the synthesis of 2,2-Dichlorobutanal was not

identified in the conducted searches. However, a plausible synthetic route could involve the

direct chlorination of butanal.

Proposed Synthetic Workflow
The synthesis of 2,2-Dichlorobutanal could theoretically be achieved by the alpha-chlorination

of butanal using a suitable chlorinating agent. This process would likely require careful control

of reaction conditions to prevent over-chlorination or side reactions.
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Proposed Synthesis of 2,2-Dichlorobutanal

Workflow

Start: Butanal

React with Chlorinating Agent (e.g., SO2Cl2 or Cl2)

Step 1

Reaction under Controlled Conditions (e.g., UV light or catalyst)

Step 2

Product: 2,2-Dichlorobutanal

Step 3

Purification (e.g., Distillation)

Step 4

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 2,2-Dichlorobutanal.

Applications in Drug Development
Specific applications of 2,2-Dichlorobutanal in drug development are not documented in the

available literature. However, chlorinated organic compounds are a significant class of

molecules in medicinal chemistry and are components of numerous approved drugs. The
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presence of chlorine can modulate a molecule's lipophilicity, metabolic stability, and binding

interactions with biological targets.

Safety and Handling
A specific Safety Data Sheet (SDS) for 2,2-Dichlorobutanal was not found. As a chlorinated

aldehyde, it should be handled with extreme caution in a well-ventilated fume hood.

Appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety

goggles, and a lab coat, is essential. Avoid inhalation, ingestion, and skin contact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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